CID 78062708
Description
Based on contextual references to similar CIDs (e.g., CID 10153267, a betulin-derived inhibitor ), CID 78062708 may belong to a class of bioactive compounds such as triterpenoids, flavonoids, or synthetic derivatives. Such compounds are often studied for their pharmacological properties, including enzyme inhibition, metabolic interactions, or therapeutic effects against conditions like chemotherapy-induced diarrhea (CID) . Analytical techniques like collision-induced dissociation (CID) mass spectrometry and high-performance liquid chromatography (HPLC) are critical for characterizing such molecules .
Properties
Molecular Formula |
Al5Ti2 |
|---|---|
Molecular Weight |
230.64 g/mol |
InChI |
InChI=1S/5Al.2Ti |
InChI Key |
QHFXGEJHCQQZDM-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Al].[Al].[Al].[Al].[Ti].[Ti] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of CID 78062708 involves multiple steps, including the use of specific reagents and catalysts. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in the yield and purity of the final product. Detailed synthetic routes are often documented in scientific literature and patents.
Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical processes. These methods are optimized for efficiency, cost-effectiveness, and environmental sustainability. The use of continuous flow reactors and advanced purification techniques ensures high-quality production.
Chemical Reactions Analysis
Types of Reactions: CID 78062708 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of specific functional groups and the overall molecular structure.
Common Reagents and Conditions: Common reagents used in the reactions of this compound include strong oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as pH, temperature, and solvent, are carefully controlled to achieve the desired products.
Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. These products are often characterized using advanced analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
CID 78062708 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and molecular pathways. In medicine, this compound is investigated for its therapeutic potential in treating specific diseases. In industry, it is used in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism of action of CID 78062708 involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in cellular processes and biochemical reactions. The detailed mechanism of action is often studied using molecular biology techniques and computational modeling.
Comparison with Similar Compounds
Research Implications and Gaps
Structural Elucidation: this compound requires further characterization using LC-ESI-MS and nuclear magnetic resonance (NMR) to confirm its classification among triterpenoids or flavonoids .
Analytical Optimization : Comparative studies using CID versus HCD fragmentation could resolve ambiguities in this compound’s structural identification, as demonstrated for sulfonamides and oligonucleotides .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
